Cas no 1806304-22-2 (3,4-Dibromo-5-(difluoromethoxy)benzyl chloride)

• Product Name: 3,4-Dibromo-5-(difluoromethoxy)benzyl chloride
• CAS No: 1806304-22-2
• MF: C₈H₅Br₂ClF₂O
• MW: 350.3825070858
• CID: 4791991
• Update Time: 2025-06-08

3,4-Dibromo-5-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Br2ClF2O/c9-5-1-4(3-11)2-6(7(5)10)14-8(12)13/h1-2,8H,3H2
• InChI Key： OAIGGACUZFMLOI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CCl)=CC=1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dibromo-5-(difluoromethoxy)benzyl chloride

Introduction to 3,4-Dibromo-5-(difluoromethoxy)benzyl chloride (CAS No. 1806304-22-2) and Its Emerging Applications in Chemical Biology

3,4-Dibromo-5-(difluoromethoxy)benzyl chloride, identified by the CAS number 1806304-22-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This benzylic chloride derivative, characterized by the presence of two bromine atoms at the 3rd and 4th positions of the benzene ring and a difluoromethoxy substituent at the 5th position, exhibits promising properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 3,4-dibromo-5-(difluoromethoxy)benzyl chloride combines halogenated aromatic rings with a benzylic chloro group, which facilitates diverse chemical transformations. The bromine atoms provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Meanwhile, the difluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are highly desirable in medicinal chemistry for improving pharmacokinetic profiles.

In recent years, this compound has found utility in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. The benzylic chloride moiety serves as a versatile electrophile for nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. Additionally, the presence of both bromine and fluorine substituents enhances the compound's compatibility with modern synthetic methodologies, making it an attractive building block for drug discovery campaigns.

One notable application of 3,4-dibromo-5-(difluoromethoxy)benzyl chloride is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the compound's reactivity, researchers have developed novel inhibitors that disrupt aberrant signaling networks. For instance, recent studies have demonstrated its use in generating bisubstrate analogs that competitively inhibit kinase activity by mimicking natural substrates or product intermediates.

The difluoromethoxy group in 3,4-dibromo-5-(difluoromethoxy)benzyl chloride plays a pivotal role in enhancing binding affinity and selectivity. Fluorine atoms are known to modulate electronic properties and improve metabolic stability, contributing to prolonged drug efficacy. This feature has been exploited in designing next-generation therapeutics that exhibit improved pharmacological properties compared to their predecessors. Furthermore, computational studies have highlighted how the spatial arrangement of bromine and fluorine atoms influences molecular interactions with biological targets, providing insights into structure-activity relationships.

Another emerging area where 3,4-dibromo-5-(difluoromethoxy)benzyl chloride is making strides is in the development of fluorescent probes for cellular imaging. The benzylic chloro group can be readily modified to introduce fluorophores or quencher groups, enabling real-time visualization of biological processes. Such probes are invaluable tools for studying dynamic events within living cells, such as protein localization or metabolic pathways. The halogenated aromatic core enhances probe stability while allowing further functionalization to tailor photophysical properties for specific applications.

The compound's versatility also extends to material science applications. Researchers have explored its use in generating polymers with tailored electronic properties by incorporating it into conductive backbones via polymerization reactions. The halogen atoms influence charge transport mechanisms, making these materials suitable for optoelectronic devices or sensors. This interdisciplinary approach underscores the broad utility of 3,4-dibromo-5-(difluoromethoxy)benzyl chloride beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, 3,4-dibromo-5-(difluoromethoxy)benzyl chloride serves as a key intermediate in multi-step syntheses due to its compatibility with various reaction conditions. It can be easily transformed into other functionalized derivatives through palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. This adaptability has enabled rapid prototyping of novel molecules during drug discovery pipelines.

The growing interest in this compound reflects its potential as a cornerstone molecule in modern chemical biology research. As synthetic methodologies continue to evolve and demand for high-quality intermediates rises, 3,4-dibromo-5-(difluoromethoxy)benzyl chloride (CAS No. 1806304-22-2) is poised to remain a critical tool for scientists exploring new frontiers in medicine and materials science.